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Get Quote

Chemical Profile of Carzenide

The table below summarizes the core chemical and physical data for Carzenide.

Property Specification

CAS Registry Number 138-41-0 [1] [2] [3]

IUPAC Name 4-Sulfamoylbenzoic acid [1] [2]

Molecular Formula C₇H₇NO₄S [1] [2] [4]

Molecular Weight 201.20 g/mol [1] [2] [4]

Appearance White to off-white powder [1] [3]

Melting Point 285 - 295 °C (lit.) [5] [3] [6]

Boiling Point 449 °C at 760 mmHg [5] [3]

Water Solubility 453 mg/L at 25 °C [5] [3] [6]

Density 1.536 g/cm³ [5]

Log P 1.81330 [5]
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Property Specification

pKa 3.50 (at 25 °C) [3]

Hazard Codes Xn, Xi [5] [3] [6]

Biological Activity & Experimental Data

Carzenide functions as a strong, competitive inhibitor of carbonic anhydrase II (CAII) [1].

Biological Aspect Description

Primary
Mechanism

Competitive inhibitor of Carbonic Anhydrase II (CAII) [1].

Research
Applications

Studied in research contexts for epilepsy and cervical cancer [1]. Also used as a

diuretic [3] [6].

Cellular Assay
(Example)

In HeLa cells, a 2-hour pretreatment with 100 µM Carzenide rendered the

fluorescence signal induced by FMRs-CA negligible [1].

Metabolic
Information

Major circulating metabolite of the drug Mafenide (HY-B0614) in plasma [1].

Experimental Context for CA Inhibition

Research in carbonic anhydrase inhibitors (CAIs) like Carzenide often involves specific assay protocols and

structural strategies to understand their binding and efficacy [7].

Standard Inhibition Assay Protocol

The stopped-flow CO₂ hydrase assay is a standard method for determining the inhibition constant (Kᵢ) of

CAIs [7]. Here is a generalized workflow:
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Preparation: Purify the recombinant human CA isoform (e.g., hCA I, II, IX, XII).

Reaction Setup: Prepare a solution of the enzyme in buffer at a controlled pH (e.g., 20 mM HEPES,
20 mM Na₂SO₄, pH 7.4).

Inhibitor Incubation: Incubate the enzyme with varying concentrations of the inhibitor (Carzenide or
a derivative) for a set period (e.g., 15 minutes to ensure complete binding).

Kinetic Measurement: Use a stopped-flow instrument to rapidly mix the enzyme-inhibitor solution
with a CO₂-saturated buffer. The instrument monitors the change in pH (via a colorimetric indicator

like phenol red) as CO₂ is hydrated.
Data Analysis: The initial rates of the reaction are calculated from the kinetic curves. The Kᵢ value is

determined by fitting these rates against the inhibitor concentration using a non-linear regression
analysis or the Cheng-Prusoff equation.

Structural Insights & The "Tail Approach"

The binding of sulfonamide-based CAIs like Carzenide involves coordination of the sulfonamide nitrogen

to the zinc ion in the enzyme's active site [7]. To improve potency and isoform selectivity, the "tail

approach" is widely used. This strategy involves appending different chemical moieties (the "tail") to the

inhibitor's core, which can then interact with specific amino acid residues at the rim of the enzymatic cavity

[7]. The ureido moiety has been identified as a particularly suitable linker, as it helps stabilize the enzyme-

inhibitor complex through hydrogen bonds [7].

Research Workflow & Mechanism of Action

The following diagram illustrates the experimental workflow for assessing CAI activity and the core

mechanism of Carzenide.
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Research workflow for evaluating Carzenide, from synthesis to cellular assays.
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Core mechanism of Carzenide as a carbonic anhydrase II (CAII) inhibitor.
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Application in Research

As a specific CAII inhibitor, Carzenide is a valuable tool compound for:

Pathophysiological Studies: Investigating the role of CAII in conditions like epilepsy and the acid-

base balance within certain cancer microenvironments (e.g., cervical cancer) [1].
Diuretic Research: Its diuretic property makes it useful for studying renal physiology and fluid

balance [3] [6].
Medicinal Chemistry: Serving as a lead structure or metabolite reference for the design of novel

carbonic anhydrase inhibitors using strategies like the "tail approach" [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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